Cas no 1379975-64-0 (4-(3-aminopropyl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(3-aminopropyl)-5-bromo-2-methoxyphenol
• CAS No: 1379975-64-0
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5941266
• PubChem ID: 117403918
• Update Time: 2025-06-11

4-(3-aminopropyl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropyl)-5-bromo-2-methoxyphenol
• 1379975-64-0
• EN300-1893496

• Inchi： 1S/C10H14BrNO2/c1-14-10-5-7(3-2-4-12)8(11)6-9(10)13/h5-6,13H,2-4,12H2,1H3
• InChI Key： GIMFZYMGIOTIRP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCCN)OC)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-aminopropyl)-5-bromo-2-methoxyphenol

Chemical Profile of 4-(3-aminopropyl)-5-bromo-2-methoxyphenol (CAS No. 1379975-64-0)

4-(3-aminopropyl)-5-bromo-2-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1379975-64-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its molecular structure, which includes a bromine substituent at the 5-position and a methoxy group at the 2-position of the benzene ring, along with an amine-functionalized propyl chain extending from the 4-position. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The significance of 4-(3-aminopropyl)-5-bromo-2-methoxyphenol lies in its potential applications as a building block for more complex pharmacophores. The presence of both hydrophilic and lipophilic regions in its structure—due to the polar amine group and the hydrophobic aromatic ring system—enhances its solubility and interaction with biological targets. This balance is crucial for designing molecules that can effectively permeate cell membranes while maintaining stability in biological fluids.

In recent years, there has been a surge in research focusing on phenolic compounds due to their wide range of biological activities. Studies have demonstrated that many phenols exhibit antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable candidates for drug development. The specific modifications present in 4-(3-aminopropyl)-5-bromo-2-methoxyphenol, such as the bromine atom and the methoxy group, are known to modulate electronic properties and reactivity, thereby influencing its biological efficacy.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of small-molecule drugs targeting neurological disorders. The amine moiety allows for further functionalization via coupling reactions, enabling the attachment of pharmacophoric groups that can interact with specific receptors or enzymes implicated in conditions such as Alzheimer's disease or Parkinson's disease. Additionally, the bromine substituent serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex heterocyclic frameworks.

Recent advancements in computational chemistry have further highlighted the potential of 4-(3-aminopropyl)-5-bromo-2-methoxyphenol. Molecular docking studies have suggested that this compound can bind to various protein targets with high affinity. For instance, preliminary simulations indicate that it may interact with enzymes involved in metabolic pathways relevant to cancer progression. These findings align with emerging research trends that emphasize the importance of phenolic derivatives in oncology therapy.

The synthesis of 4-(3-aminopropyl)-5-bromo-2-methoxyphenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of an appropriately substituted aromatic precursor, followed by nucleophilic substitution to introduce the propylamine group. Advances in catalytic systems have enabled more efficient and environmentally benign routes to this compound, reducing reliance on hazardous reagents and minimizing waste generation.

The pharmaceutical industry has shown particular interest in derivatives of 4-(3-aminopropyl)-5-bromo-2-methoxyphenol due to their perceived therapeutic potential. Researchers are exploring modifications to enhance bioavailability and reduce off-target effects. For example, incorporating fluorine atoms at strategic positions within the molecule has been shown to improve metabolic stability while maintaining biological activity. Such structural refinements underscore the importance of 4-(3-aminopropyl)-5-bromo-2-methoxyphenol as a scaffold for drug discovery initiatives.

From an industrial perspective, large-scale production of 4-(3-aminopropyl)-5-bromo-2-methoxyphenol presents both opportunities and challenges. While existing synthetic routes are well-established, scaling up these processes requires careful consideration of cost-effectiveness and regulatory compliance. Manufacturers must adhere to stringent quality control measures to ensure batch-to-batch consistency, which is critical for pharmaceutical applications where purity is paramount.

The environmental impact of producing 4-(3-aminopropyl)-5-bromo-2-methoxyphenol is another area of growing concern. Efforts are underway to develop greener synthetic methodologies that employ renewable feedstocks and energy-efficient processes. For instance, biocatalytic approaches have been explored as alternatives to traditional chemical transformations, offering a more sustainable pathway to this valuable intermediate.

In conclusion,4-(3-aminopropyl)-5-bromo-2-methoxyphenol (CAS No. 1379975-64-0) represents a significant asset in modern drug discovery and development. Its unique structural features make it an attractive candidate for further chemical modification and biological evaluation. As research continues to uncover new therapeutic applications for phenolic compounds,4-(3-aminopropyl)-5-bromo-2-methoxyphenol is poised to play an increasingly important role in addressing unmet medical needs across various disease areas.